1-[5-(furan-2-yl)-3'-(4-methoxyphenyl)-1'-phenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]ethan-1-one

• IUPAC Name: 1-[5-(furan-2-yl)-3-[3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C25H22N4O3/c1-17(30)29-23(15-22(26-29)24-9-6-14-32-24)21-16-28(19-7-4-3-5-8-19)27-25(21)18-10-12-20(31-2)13-11-18/h3-14,16,23H,15H2,1-2H3
• InChI Key: ZMBDVVJXCKALBN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(CC(=N1)C2=CC=CO2)C3=CN(N=C3C4=CC=C(C=C4)OC)C5=CC=CC=C5
• Molecular Formula: C25H22N4O3
• Molecular Weight: 426.5 g/mol

Description

The compound is a derivative of pyrazole, a class of organic compounds with a five-membered ring containing two nitrogen atoms. Pyrazole derivatives are known to possess a wide range of pharmacological activities.

Molecular Structure Analysis

The compound contains a furan ring, a phenyl ring, and a pyrazole ring, all of which are common structures in organic chemistry. The exact molecular structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

Pyrazole derivatives can undergo a variety of chemical reactions, including substitutions and additions, depending on the functional groups present.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Green Chemistry and Biobased Derivatives

• The furan ring in this compound makes it a potential candidate for green chemistry applications. Furan-based compounds can be derived from biomass, reducing reliance on fossil fuels. .

These applications highlight the versatility and potential impact of this compound in various scientific domains. Further research will uncover additional uses and refine its applications. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some pyrazole derivatives are known to inhibit cyclooxygenase-2 (COX-2), an enzyme involved in inflammation.